2-[4-amino-5-(3,4-dimethoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3-bromophenyl)a cetamide

• Molecular Formula: C18H18BrN5O3S
• Molecular Weight: 464.3 g/mol
• IUPAC Name: 2-[[4-amino-5-(3,4-dimethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-bromophenyl)acetamide
• InChI: InChI=1S/C18H18BrN5O3S/c1-26-14-7-6-11(8-15(14)27-2)17-22-23-18(24(17)20)28-10-16(25)21-13-5-3-4-12(19)9-13/h3-9H,10,20H2,1-2H3,(H,21,25)
• InChI Key: CCYUTROGIOTNIL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN=C(N2N)SCC(=O)NC3=CC(=CC=C3)Br)OC

Description

2-[4-amino-5-(3,4-dimethoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3-bromophenyl)acetamide is a triazole-based acetamide derivative characterized by a 1,2,4-triazole core substituted with an amino group at position 4 and a 3,4-dimethoxyphenyl moiety at position 3. The triazole ring is linked via a sulfur atom (thioether) to an acetamide group, which is further attached to a 3-bromophenyl substituent. This structure integrates multiple pharmacophoric elements: the triazole ring contributes to hydrogen bonding and π-π interactions, the 3,4-dimethoxyphenyl group enhances lipophilicity and electron-donating properties, and the 3-bromophenyl acetamide moiety may facilitate halogen bonding in biological targets .

The amino group at position 4 of the triazole is a critical feature, as it may enhance solubility and receptor binding compared to non-amino analogs .

Preparation Methods

The synthesis of 2-[4-amino-5-(3,4-dimethoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3-bromophenyl)acetamide typically involves multiple steps, starting from readily available starting materials. The general synthetic route includes the following steps:

Formation of the triazole ring: This can be achieved by reacting a suitable hydrazine derivative with a dicarbonyl compound under acidic or basic conditions.

Introduction of the dimethoxyphenyl group: This step involves the substitution reaction of the triazole ring with a dimethoxyphenyl halide in the presence of a base.

Thioether formation: The triazole derivative is then reacted with a thiol compound to introduce the thioether linkage.

Acetamide formation: Finally, the compound is reacted with an acylating agent to form the acetamide group.

Industrial production methods may involve optimization of these steps to improve yield and purity, as well as the use of continuous flow reactors for large-scale synthesis.

Chemical Reactions Analysis

2-[4-amino-5-(3,4-dimethoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3-bromophenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to reduce the nitro or carbonyl groups.

Substitution: The bromine atom in the compound can be substituted with other nucleophiles such as amines or thiols under appropriate conditions.

Hydrolysis: The acetamide group can be hydrolyzed under acidic or basic conditions to form the corresponding carboxylic acid and amine.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It has shown potential as an antimicrobial and antifungal agent due to its ability to inhibit the growth of various pathogens.

Medicine: The compound is being investigated for its potential as an anticancer agent, as it has shown cytotoxic activity against certain cancer cell lines.

Industry: It can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-[4-amino-5-(3,4-dimethoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3-bromophenyl)acetamide involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by:

Inhibition of enzyme activity: It can inhibit the activity of certain enzymes involved in cellular processes, leading to the disruption of metabolic pathways.

Interaction with DNA: The compound can bind to DNA, causing damage and preventing replication and transcription.

Induction of apoptosis: It can induce programmed cell death (apoptosis) in cancer cells by activating specific signaling pathways.

Comparison with Similar Compounds

Triazole Core Modifications

• Amino Group (Target Compound): The 4-amino group distinguishes the target from analogs lacking this substituent.
• 3,4-Dimethoxyphenyl (Target) vs. Pyridinyl () : The dimethoxyphenyl group provides electron-donating methoxy substituents, which may enhance π-stacking in hydrophobic pockets. Pyridinyl analogs (e.g., ) offer nitrogen-mediated polar interactions but reduced lipophilicity .

Acetamide Substituent Variations

• 3-Bromophenyl (Target, ) : Common in the target and analogs (e.g., ), bromine’s halogen bonding may enhance binding to enzymes or receptors.
• Chloro/Fluoro Substituents () : Electron-withdrawing groups like chloro or fluoro () may alter electronic distribution but reduce steric bulk compared to bromine .